Cas no 835620-08-1 (1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-)
![1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- structure](https://www.kuujia.com/scimg/cas/835620-08-1x500.png)
835620-08-1 structure
Product name:1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
- 3-[1-(4-ethyl-benzenesulfonyl)-5-methoxy-1H-indol-3-yl]-propionic acid
- 835620-08-1
- DB-365825
- SCHEMBL3033210
-
- Inchi: InChI=1S/C20H21NO5S/c1-3-14-4-8-17(9-5-14)27(24,25)21-13-15(6-11-20(22)23)18-12-16(26-2)7-10-19(18)21/h4-5,7-10,12-13H,3,6,11H2,1-2H3,(H,22,23)
- InChI Key: JXSJRRPXYNWUDD-UHFFFAOYSA-N
- SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2C=CC(=C3)OC)CCC(=O)O
Computed Properties
- Exact Mass: 387.11404394g/mol
- Monoisotopic Mass: 387.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94Ų
- XLogP3: 3.8
1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- Related Literature
-
Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
-
Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
-
S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
-
Tanumoy Dhawa,Ananta Hazra,Arpita Barma,Kunal Pal,Parimal Karmakar,Partha Roy RSC Adv., 2020,10, 15501-15513
-
Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
-
Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
-
Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
835620-08-1 (1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-) Related Products
- 1804161-05-4(Ethyl 3-(3-bromo-2-oxopropyl)-5-fluorobenzoate)
- 2697-92-9(Testosterone Cyclohexylmethyl Carbonate)
- 1706431-17-5(methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate)
- 332046-32-9((2Z)-3-(4-chlorophenyl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile)
- 2172540-54-2(2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)
- 1248072-66-3(1-(2-Bromo-5-fluorophenyl)pentan-2-one)
- 2169018-40-8((3,3-diethyl-5-oxooxolan-2-yl)methanesulfonyl chloride)
- 2648918-31-2((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid)
- 2029528-47-8(4-(2-methoxyethyl)oxane-4-carbaldehyde)
- 869631-11-8(O-Desethyl Candesartan Cilexetil)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.szgeneleebio.com/

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com
